Cas no 1193387-81-3 (N-Ethyl-2,5-dimethylaniline hydrochloride)

• Product Name: N-Ethyl-2,5-dimethylaniline hydrochloride
• CAS No: 1193387-81-3
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 4576659
• Update Time: 2025-05-21

N-Ethyl-2,5-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2,5-dimethylaniline hydrochloride
• NE15614
• N-ethyl-2,5-dimethylaniline;hydrochloride
• N-Ethyl-2,5-dimethylaniline hydrochloride, AldrichCPR
• Z752370990
• N-Ethyl-2,5-dimethylaniline hydrochloride

• Inchi： 1S/C10H15N.ClH/c1-4-11-10-7-8(2)5-6-9(10)3;/h5-7,11H,4H2,1-3H3;1H
• InChI Key： AXHTUWIQUCOJMJ-UHFFFAOYSA-N
• SMILES： Cl.N(CC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 185.0971272 g/mol
• Monoisotopic Mass: 185.0971272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 185.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on N-Ethyl-2,5-dimethylaniline hydrochloride

Comprehensive Overview of N-Ethyl-2,5-dimethylaniline hydrochloride (CAS No. 1193387-81-3): Properties, Applications, and Industry Insights

N-Ethyl-2,5-dimethylaniline hydrochloride (CAS No. 1193387-81-3) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This hydrochloride salt derivative of N-Ethyl-2,5-dimethylaniline is gaining attention for its unique structural properties and potential applications in intermediate synthesis. With a molecular formula of C₁₀H₁₅N·HCl, this compound exhibits characteristics that make it valuable for controlled reactions in synthetic chemistry.

The compound's ethyl-dimethylaniline backbone contributes to its stability and reactivity, while the hydrochloride form enhances its solubility in polar solvents—a critical factor for laboratory and industrial processes. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of specialty chemicals and pharmaceutical intermediates. Recent studies highlight its utility in creating tailored molecular structures for targeted applications.

In the context of modern green chemistry trends, N-Ethyl-2,5-dimethylaniline hydrochloride offers advantages in reaction efficiency. Its well-defined properties allow for reduced waste generation compared to traditional alternatives, aligning with the industry's shift toward sustainable synthesis methods. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), making it suitable for precision applications where consistency is paramount.

The compound's thermal stability (decomposition point >200°C) and storage requirements (ambient, dry conditions) make it practical for various research environments. While not classified as hazardous under standard protocols, proper handling with PPE is recommended, as with all laboratory chemicals. Its structure-activity relationship continues to be explored, particularly in materials science applications where aromatic amines play crucial roles.

Market analysis indicates rising demand for high-purity aromatic amines like 1193387-81-3, driven by pharmaceutical R&D expansion. The compound's compatibility with modern flow chemistry systems positions it well for automated synthesis platforms. Quality control protocols typically include rigorous testing for heavy metal content and residual solvents, ensuring compliance with international standards for research-grade materials.

From a technical perspective, the ethyl-dimethyl substitution pattern in this compound influences its electronic properties, making it interesting for catalysis research and ligand design. Computational chemistry studies suggest potential applications in designing novel molecular architectures, particularly in asymmetric synthesis. The hydrochloride salt form provides additional benefits for purification and characterization compared to the free base.

Industry professionals frequently search for information about CAS 1193387-81-3 suppliers, N-Ethyl-2,5-dimethylaniline hydrochloride synthesis methods, and application patents related to this compound. Recent publications have explored its use in creating advanced materials with specific optical properties, though most applications remain proprietary to industrial developers. The compound's structure-property relationships continue to be an active area of investigation in academic and industrial laboratories worldwide.

For researchers considering this material, key considerations include its solubility profile (soluble in water, methanol; sparingly soluble in nonpolar solvents) and compatibility with common reagents. The compound's stability under various pH conditions makes it versatile for multiple synthetic pathways. Documentation typically includes comprehensive spectral data (IR, ¹H/¹³C NMR) to facilitate compound verification and quality assurance processes.

As the chemical industry evolves toward more specialized intermediates, compounds like N-Ethyl-2,5-dimethylaniline hydrochloride demonstrate how targeted molecular modifications can create valuable tools for synthetic chemists. Future research directions may explore its potential in bioconjugation chemistry or as a precursor for functional materials, though current applications remain primarily in the pharmaceutical development sector.